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Compound of Interest

Compound Name: CREBBP-IN-1

Cat. No.: B13915998

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for CREBBP-IN-1 was not found in the public

domain. The following guidance is based on general best practices for the disposal of small

molecule inhibitors used in a laboratory setting. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department and the compound supplier for specific disposal instructions. This document

provides essential, immediate safety and logistical information to serve as a procedural guide.

The proper disposal of chemical compounds such as CREBBP-IN-1, a small molecule inhibitor

of the CREB-binding protein, is paramount to ensure laboratory safety, protect the environment,

and maintain regulatory compliance. Adherence to established protocols for chemical waste

management minimizes risks to personnel and the surrounding community.

Quantitative Data for Similar Laboratory Chemicals
The following table summarizes general characteristics and handling information for small

molecule inhibitors used in research. This data is provided for context and should not be

considered specific to CREBBP-IN-1.
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Parameter General Information Source

Physical State Typically a solid powder. General chemical knowledge

Storage Temperature
Varies; often stored at -20°C or

-80°C for long-term stability.
[1]

Solubility
Commonly soluble in organic

solvents like DMSO.
[2]

Hazard Classification

Assume hazardous until a

formal hazard determination is

made. May be an irritant or

have unknown toxicological

properties.

[3]

Personal Protective Equipment

(PPE)

Standard laboratory PPE:

safety glasses, lab coat, and

chemical-resistant gloves are

mandatory. A respirator may be

needed for handling powders.

[3]

Step-by-Step Disposal Protocol for CREBBP-IN-1
This protocol outlines the essential steps for the safe disposal of CREBBP-IN-1 and associated

contaminated materials.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before beginning any disposal procedures, it is crucial to assume that CREBBP-IN-1 is a

hazardous substance in the absence of specific data. All handling of the compound and its

waste must be conducted within a certified chemical fume hood to prevent inhalation of any

powders or aerosols.[3]

Mandatory PPE includes:

Safety glasses with side shields or goggles
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Chemical-resistant lab coat

Nitrile or other chemically compatible gloves

For powdered forms, a dust mask or respirator is recommended to prevent inhalation.[3]

Step 2: Waste Segregation and Collection
Properly segregate all waste streams containing CREBBP-IN-1.[4] This is critical to prevent

accidental chemical reactions and to ensure proper disposal.

Solid Waste: Collect unused or expired solid CREBBP-IN-1, along with any contaminated

disposable materials (e.g., weighing paper, pipette tips, vials, gloves), in a designated, leak-

proof hazardous waste container.[3]

Liquid Waste: Collect any solutions containing CREBBP-IN-1 in a separate, clearly labeled

hazardous liquid waste container. Do not mix with other incompatible waste streams.[5]

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with CREBBP-IN-1
should be disposed of in a designated sharps container.

Step 3: Container Selection and Labeling
The choice of appropriate waste containers is vital to prevent leaks and ensure safe handling.

Use containers that are chemically compatible with the waste. For many organic compounds,

glass or high-density polyethylene (HDPE) containers are suitable.[6]

Ensure containers are in good condition and have secure, tight-fitting lids.[6]

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"[3]

The full chemical name: "CREBBP-IN-1"

The concentration (if in solution)

The accumulation start date[3]
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Any known hazard characteristics (e.g., "Irritant," "Handle with Caution")

Step 4: Temporary Storage
Store the labeled hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be well-ventilated and away from

general laboratory traffic.[3] Follow institutional guidelines regarding the maximum volume of

hazardous waste that can be stored in a satellite accumulation area.[3]

Step 5: Final Disposal
The primary and recommended method for the disposal of chemical waste is through a

licensed and approved hazardous waste disposal service.

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[5]

Complete all required waste disposal forms as mandated by your institution and local

regulations.

Never dispose of CREBBP-IN-1 down the drain or in the regular trash.[7]

Experimental Protocols
Detailed experimental protocols for the chemical inactivation or neutralization of CREBBP-IN-1
are not publicly available. Any attempt to treat the chemical waste in the laboratory should only

be performed with a validated procedure and under the direct guidance of your institution's

EHS department.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of CREBBP-IN-1.
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Start: Identify
CREBBP-IN-1 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Streams
(Solid, Liquid, Sharps)

Solid Waste Container
(Unused compound, contaminated labware)

Liquid Waste Container
(Solutions containing CREBBP-IN-1)

Sharps Container
(Contaminated needles, etc.)

Label Containers Correctly
('Hazardous Waste', Chemical Name, Date)

Store in Designated
Satellite Accumulation Area

Contact Institutional EHS
for Waste Pickup

End: Proper Disposal by
Licensed Vendor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of CREBBP-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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